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Compound of Interest

Compound Name: Enofelast
CAS No.: 125722-16-9
Cat. No.: B1667061
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for Enofelast (CAS No. 127035-60-3) was not
publicly available at the time of this writing. The following guidance is based on general best
practices for handling chemical compounds in a laboratory setting. It is imperative to obtain the
substance-specific SDS from the manufacturer or supplier before any handling, storage, or
disposal of Enofelast. The information below should be used to supplement, not replace, the
detailed instructions in the official SDS.

l. Personal Protective Equipment (PPE)

In the absence of specific toxicological data for Enofelast, a cautious approach to personal
protection is warranted. The following table summarizes the recommended PPE for handling
chemical compounds of unknown or uncertain hazards in a research and development
environment.
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Protection Type Recommended Equipment Purpose

Chemical safety goggles and a  Protects against splashes,

Eye and Face Protection ) ] )
face shield sprays, and airborne patrticles.

Prevents direct skin contact

Chemical-resistant gloves with the chemical. Glove type
Skin Protection (e.g., Nitrile, Neoprene) and a should be selected based on
fully buttoned lab coat the solvent used and

breakthrough time.

To be used in a well-ventilated
area or a chemical fume hood.
) ) A properly fitted NIOSH- The type of cartridge should be
Respiratory Protection ]
approved respirator selected based on the
potential for airborne

particulates or vapors.

. Protects feet from spills and
Foot Protection Closed-toe shoes ] )
falling objects.

Il. Operational and Disposal Plans

A clear and well-defined plan for both routine operations and emergency situations is critical for
laboratory safety. The following diagrams illustrate a general workflow for handling chemical
substances and responding to a spill.

This diagram outlines the procedural steps for the safe handling of a chemical substance from
initial preparation to final disposal.
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Caption: General workflow for handling chemical substances.
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This diagram provides a logical, step-by-step guide for immediate actions to be taken in the
event of a chemical spill.
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Caption: Logical workflow for responding to a chemical spill.

lll. Disposal Guidelines

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

o Waste Characterization: All waste containing Enofelast must be treated as hazardous
waste.

o Segregation: Keep Enofelast waste separate from other chemical waste streams to avoid
incompatible mixtures.

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name (Enofelast), and the approximate concentration and quantity.

» Containment: Waste should be stored in chemically compatible, sealed containers.

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not dispose of Enofelast down the drain or in regular trash.

It is the responsibility of the researcher to be fully aware of and compliant with all institutional
and governmental regulations regarding the handling and disposal of chemical substances.

» To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Enofelast]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667061/docs#essential-safety-and-logistical-
information-for-handling-enofelast]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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